Cas no 16880-12-9 (2-(3-Methoxy-4-methyl-1,2-oxazol-5-yl)acetic acid)

• Product Name: 2-(3-Methoxy-4-methyl-1,2-oxazol-5-yl)acetic acid
• CAS No: 16880-12-9
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 2113691
• Update Time: 2023-08-04

2-(3-Methoxy-4-methyl-1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-methyl-5-Isoxazoleacetic acid
• 2-(3-Methoxy-4-methyl-1,2-oxazol-5-yl)acetic acid

• Inchi： 1S/C7H9NO4/c1-4-5(3-6(9)10)12-8-7(4)11-2/h3H2,1-2H3,(H,9,10)
• InChI Key： IZAYFXIAUKDTDH-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C(C)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 72.6